2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H25ClN2O5S/c1-28-17-8-11-20(29-2)19(14-17)23-21(25)13-16-5-3-4-12-24(16)30(26,27)18-9-6-15(22)7-10-18/h6-11,14,16H,3-5,12-13H2,1-2H3,(H,23,25)
• InChI Key: XAPJSOGTYXUGCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H25ClN2O5S
• Molecular Weight: 453.0 g/mol

Description

2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(2,5-dimethoxyphenyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as Compound X and has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Antibacterial Activity

Synthesis of N-substituted Acetamide Derivatives

Research has shown the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, with evaluations of their antibacterial potentials. Notably, a compound bearing a 2-methylphenyl group exhibited significant growth inhibition against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis, suggesting moderate inhibitory effects, particularly against Gram-negative bacteria (Iqbal et al., 2017).

Enzyme Inhibition and Antifungal Activities

Synthesis and Evaluation of 1,3,4-Oxadiazole and Acetamide Derivatives

Another study focused on synthesizing N-substituted derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, evaluating their antibacterial and anti-enzymatic potential. The study highlighted the identification of compounds with good inhibitory effects against gram-negative bacterial strains and low potential against the lipoxygenase (LOX) enzyme, offering insights into the structure-activity relationship of these derivatives (Nafeesa et al., 2017).

Molecular Docking and Biological Screening

Benzyl and Sulfonyl Derivatives for Antibacterial and Antifungal Activities

A series of derivatives were synthesized and screened for their biological activities, including antibacterial, antifungal, and anthelmintic activities. The molecular docking studies revealed that active compounds exhibited similar binding poses to the standards, suggesting their potential as antibacterial, antifungal, anthelmintic, and fingerprint agents (Khan et al., 2019).